Cas no 122582-72-3 (1-ethenyl-4-[[4-[4-[(4-ethenylphenyl)methoxy]phenyl]sulfonylphenoxy]methyl]benzene)

1-ethenyl-4-[[4-[4-[(4-ethenylphenyl)methoxy]phenyl]sulfonylphenoxy]methyl]benzene structure
122582-72-3 structure
Product Name:1-ethenyl-4-[[4-[4-[(4-ethenylphenyl)methoxy]phenyl]sulfonylphenoxy]methyl]benzene
CAS No:122582-72-3
MF:C30H26O4S
MW:482.590047359467
CID:2618030
PubChem ID:14439095
Update Time:2025-04-21

1-ethenyl-4-[[4-[4-[(4-ethenylphenyl)methoxy]phenyl]sulfonylphenoxy]methyl]benzene Chemical and Physical Properties

Names and Identifiers

    • 1-ethenyl-4-[[4-[4-[(4-ethenylphenyl)methoxy]phenyl]sulfonylphenoxy]methyl]benzene
    • 1,1'-{Sulfonylbis[(4,1-phenylene)oxymethylene]}bis(4-ethenylbenzene)
    • SCHEMBL13604244
    • 122582-72-3
    • DTXSID00560290
    • Inchi: 1S/C30H26O4S/c1-3-23-5-9-25(10-6-23)21-33-27-13-17-29(18-14-27)35(31,32)30-19-15-28(16-20-30)34-22-26-11-7-24(4-2)8-12-26/h3-20H,1-2,21-22H2
    • InChI Key: JSMDAYOTKLGMBL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OCC1C=CC(C=C)=CC=1)(C1C=CC(=CC=1)OCC1C=CC(C=C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 482.15518048Da
  • Monoisotopic Mass: 482.15518048Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 682
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 61Ų
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